Bruceanic acid B
Bruceanic acid B
CID 125553 is a natural product found in Brucea antidysenterica with data available.
Brand Name:
Vulcanchem
CAS No.:
132616-54-7
VCID:
VC21215185
InChI:
InChI=1S/C27H30O12/c1-12(28)14-9-15-26-11-37-27(24(35)36-3,21(32)17(31)19(26)25(14,2)10-16(29)30)20(26)18(23(34)38-15)39-22(33)13-7-5-4-6-8-13/h4-8,14-15,17-21,31-32H,9-11H2,1-3H3,(H,29,30)
SMILES:
CC(=O)C1CC2C34COC(C3C(C(=O)O2)OC(=O)C5=CC=CC=C5)(C(C(C4C1(C)CC(=O)O)O)O)C(=O)OC
Molecular Formula:
C27H30O12
Molecular Weight:
546.5 g/mol
Bruceanic acid B
CAS No.: 132616-54-7
Cat. No.: VC21215185
Molecular Formula: C27H30O12
Molecular Weight: 546.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | CID 125553 is a natural product found in Brucea antidysenterica with data available. |
|---|---|
| CAS No. | 132616-54-7 |
| Molecular Formula | C27H30O12 |
| Molecular Weight | 546.5 g/mol |
| IUPAC Name | 2-(8-acetyl-3-benzoyloxy-11,12-dihydroxy-13-methoxycarbonyl-9-methyl-4-oxo-5,14-dioxatetracyclo[8.5.0.01,6.02,13]pentadecan-9-yl)acetic acid |
| Standard InChI | InChI=1S/C27H30O12/c1-12(28)14-9-15-26-11-37-27(24(35)36-3,21(32)17(31)19(26)25(14,2)10-16(29)30)20(26)18(23(34)38-15)39-22(33)13-7-5-4-6-8-13/h4-8,14-15,17-21,31-32H,9-11H2,1-3H3,(H,29,30) |
| Standard InChI Key | WPXXXQOSXRQJOB-UHFFFAOYSA-N |
| SMILES | CC(=O)C1CC2C34COC(C3C(C(=O)O2)OC(=O)C5=CC=CC=C5)(C(C(C4C1(C)CC(=O)O)O)O)C(=O)OC |
| Canonical SMILES | CC(=O)C1CC2C34COC(C3C(C(=O)O2)OC(=O)C5=CC=CC=C5)(C(C(C4C1(C)CC(=O)O)O)O)C(=O)OC |
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